Cas no 22031-56-7 ((E)-hept-2-enenitrile)

(E)-hept-2-enenitrile structure
(E)-hept-2-enenitrile structure
Product Name:(E)-hept-2-enenitrile
CAS No:22031-56-7
MF:C7H11N
MW:109.168941736221
CID:912180
PubChem ID:6187413
Update Time:2025-04-19

(E)-hept-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (E)-hept-2-enenitrile
    • NSC147128
    • NSC147129
    • NSC-147129
    • 66478-41-9
    • 22031-56-7
    • SCHEMBL848248
    • NSC-147128
    • Inchi: 1S/C7H11N/c1-2-3-4-5-6-7-8/h5-6H,2-4H2,1H3/b6-5+
    • InChI Key: JAIOXBDVPQJCCD-AATRIKPKSA-N
    • SMILES: N#C/C=C/CCCC

Computed Properties

  • Exact Mass: 109.089149355g/mol
  • Monoisotopic Mass: 109.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų
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